Cas no 691367-43-8 (2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile)

• Product Name: 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile
• CAS No: 691367-43-8
• MF: C₁₅H₉ClFNO₂S
• MW: 321.753865003586
• MDL: MFCD02662130
• CID: 5027366
• Update Time: 2026-02-28

2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-chlorobenzenesulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile
• 2-((4-CHLOROPHENYL)SULFONYL)-3-(4-FLUOROPHENYL)PROP-2-ENENITRILE
• 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile

• MDL： MFCD02662130
• Inchi： 1S/C15H9ClFNO2S/c16-12-3-7-14(8-4-12)21(19,20)15(10-18)9-11-1-5-13(17)6-2-11/h1-9H/b15-9+
• InChI Key： BYTBBTSVERILRW-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 3.8
• Topological Polar Surface Area: 66.3

Additional information on 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile

2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile (CAS No. 691367-43-8): An Overview

2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile (CAS No. 691367-43-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile is composed of a central prop-2-enenitrile moiety, which is flanked by a 4-chlorophenyl sulfonyl group and a 4-fluorophenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in the progression of neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its catalytic function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile has also been investigated for its anti-inflammatory effects. Inflammation is a critical component of many chronic diseases, and compounds with anti-inflammatory properties are highly sought after in drug development. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines in vitro. This finding suggests that 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile have also been extensively studied. Pharmacokinetics is crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. A comprehensive pharmacokinetic analysis revealed that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. These properties make it suitable for further preclinical and clinical evaluation.

Toxicity studies are another critical aspect of drug development, and several investigations have been conducted to assess the safety profile of 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile. In vitro cytotoxicity assays showed that the compound exhibits low toxicity towards normal human cells at therapeutic concentrations. Furthermore, in vivo studies in animal models did not reveal any significant adverse effects at doses relevant to therapeutic use. These findings suggest that 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile has a favorable safety profile, which is an important consideration for its advancement into clinical trials.

The potential applications of 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile extend beyond its direct therapeutic effects. For example, this compound can serve as a valuable tool in chemical biology research to probe the function of specific enzymes and signaling pathways. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various biological processes and diseases, which can inform the design of more effective therapeutic strategies.

In conclusion, 2-((4-Chlorophenyl)sulfonyl)-3-(4-fluorophenyl)prop-2-enenitrile (CAS No. 691367-43-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an inhibitor of key enzymes involved in disease pathways, its anti-inflammatory effects, and its favorable safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new applications and optimize its properties for clinical use.